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Introduction
Crebtide is a synthetic peptide that serves as a versatile substrate for a variety of

serine/threonine kinases, making it a valuable tool in the study of kinase activity and the

screening of kinase inhibitors. Derived from the phosphorylation site (Ser133) of the cAMP

response element-binding protein (CREB), Crebtide is recognized by several key kinases

involved in cellular signaling pathways regulating transcription, proliferation, and survival. Its

utility in biochemical assays allows for the quantitative assessment of kinase inhibition, a critical

step in the development of targeted therapeutics.

This document provides detailed application notes and experimental protocols for utilizing

Crebtide in kinase inhibitor studies, with a focus on Protein Kinase A (PKA), Protein Kinase B

(Akt), and other relevant kinases.

Kinases Targeting Crebtide
Crebtide, with its sequence KRREILSRRPSYR, is a substrate for a range of kinases, including:
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Protein Kinase A (PKA): A primary kinase that phosphorylates CREB at Ser133 in response

to cAMP signaling.

Protein Kinase B (Akt): A key node in the PI3K signaling pathway, also known to

phosphorylate CREB.[1][2]

Protein Kinase C (PKC): A family of kinases involved in various signal transduction

cascades.[3]

Mitogen- and Stress-Activated Kinase 1 (MSK1): A nuclear kinase activated by the

ERK/MAPK and p38 MAPK pathways.[4][5]

Calcium/calmodulin-dependent protein kinases (CaMKs): A family of kinases activated by

calcium signals.

Protein Kinase D (PKD1): A serine/threonine kinase involved in diverse cellular processes.[6]

Data Presentation: Kinase Inhibitor Potency
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

various kinase inhibitors. The data for staurosporine was obtained using a LANCE Ultra TR-

FRET assay with ULight™-Crebtide as the substrate[7]. Data for other inhibitors are provided

as examples for kinases known to phosphorylate Crebtide, with the specific assay substrate

noted where it differs.
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Kinase Inhibitor IC50 (nM) Assay Substrate

PKA Staurosporine 1.0 - 1.1 ULight-Crebtide

MSK1 Staurosporine 2.6 - 2.7 ULight-Crebtide

PKD1 CID755673 200 - 300 Not Specified

PKD1 BPKDi 1 Not Specified

PKD1 CRT0066101 1 Not Specified

Akt1 Akti-1/2 58 Not Specified

Akt2 Akti-1/2 210 Not Specified

CaMKII KN-93 399 Autocamtide-2

Signaling Pathways
The kinases that phosphorylate Crebtide are integral components of major cellular signaling

pathways. Understanding these pathways provides context for the role of these kinases in

cellular processes and the potential effects of their inhibition.
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PKA Signaling Pathway leading to CREB phosphorylation.
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Akt Signaling Pathway and its convergence on CREB.

Experimental Protocols
Protocol 1: PKA Kinase Inhibition Assay using LANCE®
Ultra TR-FRET
This protocol is adapted from the Revvity LANCE® Ultra ULight™-CREBtide protocol and is

suitable for high-throughput screening of PKA inhibitors.[7]

Materials:

ULight™-labeled CREBtide (Revvity, TRF0107)

Europium-labeled anti-phospho-CREB (Ser133) antibody (Revvity)

Recombinant PKA, catalytic subunit

Kinase Assay Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)
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ATP solution

Kinase inhibitors to be tested

Stop Solution (40 mM EDTA in 1X Detection Buffer)

10X LANCE® Detection Buffer (Revvity)

384-well white microplates

TR-FRET compatible plate reader

Experimental Workflow:

Reagent Preparation
Kinase Reaction Detection
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TR-FRET Kinase Inhibition Assay Workflow.

Procedure:

Reagent Preparation:

Prepare a 1X Kinase Assay Buffer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b550015/docs?utm_src=pdf-body-img#application-of-crebtide-in-studying-kinase-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare serial dilutions of the test inhibitors in 1X Kinase Assay Buffer.

Prepare a 2X PKA enzyme solution (e.g., 20 pM) in Kinase Assay Buffer.

Prepare a 4X ULight-Crebtide solution (e.g., 200 nM) in Kinase Assay Buffer.

Prepare a 4X ATP solution. The final concentration should be at or near the Km of ATP for

PKA.

Prepare a 4X Stop Solution.

Prepare a 4X Detection Mix containing the Europium-labeled anti-phospho-CREB

antibody (e.g., 8 nM) in 1X Detection Buffer.

Kinase Reaction:

To the wells of a 384-well plate, add 2.5 µL of the serially diluted inhibitor or vehicle

control.

Add 5 µL of the 2X PKA solution to each well (final concentration, e.g., 10 pM).

Initiate the reaction by adding 2.5 µL of a pre-mixed 4X ULight-Crebtide/4X ATP solution

(final concentrations, e.g., 50 nM ULight-Crebtide).

Seal the plate and incubate for 60 minutes at room temperature.

Detection:

Stop the kinase reaction by adding 5 µL of 4X Stop Solution to each well.

Add 5 µL of the 4X Detection Mix to each well.

Seal the plate and incubate for 60 minutes at room temperature, protected from light.

Read the plate on a TR-FRET compatible plate reader (excitation at 320 or 340 nm,

emission at 665 nm).

Data Analysis:
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Calculate the TR-FRET signal ratio.

Plot the signal ratio against the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Protocol 2: General Radiometric Kinase Inhibition Assay
for Akt
This protocol provides a general framework for a radiometric assay to screen for inhibitors of

Akt. While Crebtide can be a substrate for Akt, other substrates like GSK-3α are also

commonly used.

Materials:

Recombinant active Akt kinase

Crebtide peptide substrate

Kinase Reaction Buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM beta-glycerophosphate, 2 mM

DTT, 0.1 mM Na₃VO₄, 10 mM MgCl₂)

[γ-³²P]ATP

Kinase inhibitors to be tested

Phosphoric acid (e.g., 75 mM)

P81 phosphocellulose paper

Scintillation counter and scintillation fluid

Procedure:

Reaction Setup:

Prepare serial dilutions of the kinase inhibitors.
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In a microcentrifuge tube, combine the Kinase Reaction Buffer, the test inhibitor (or

vehicle), and the recombinant Akt kinase.

Add the Crebtide substrate.

Pre-incubate for 5-10 minutes at 30°C.

Kinase Reaction:

Initiate the reaction by adding [γ-³²P]ATP.

Incubate the reaction for a predetermined time (e.g., 10-30 minutes) at 30°C. The reaction

time should be within the linear range of the assay.

Stopping the Reaction and Detection:

Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose

paper.

Wash the P81 paper multiple times with phosphoric acid to remove unincorporated [γ-

³²P]ATP.

Wash once with acetone and let the paper dry.

Place the dried P81 paper in a scintillation vial with scintillation fluid.

Quantify the incorporated radioactivity using a scintillation counter.

Data Analysis:

Determine the kinase activity for each inhibitor concentration.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Calculate the IC50 value from the resulting dose-response curve.

Conclusion
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Crebtide is a highly effective and versatile substrate for studying the activity and inhibition of a

range of important kinases. The protocols and data presented here provide a foundation for

researchers to design and execute robust kinase inhibitor screening assays. The use of

Crebtide in various assay formats, including the high-throughput TR-FRET method, facilitates

the discovery and characterization of novel kinase inhibitors for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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